Cas no 878727-41-4 (methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 878727-41-4
• MF: C₂₀H₂₁N₅O₄
• MW: 395.411844015121
• CID: 5557072
• PubChem ID: 6484809
• Update Time: 2025-07-01

methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• Z237575580
• methyl 2-[6-(2,4-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• 878727-41-4
• AB00682956-01
• methyl 2-(8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• VU0492541-1
• AKOS000725516
• F3124-0091
• methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C20H21N5O4/c1-11-6-7-14(12(2)8-11)25-13(3)9-23-16-17(21-19(23)25)22(4)20(28)24(18(16)27)10-15(26)29-5/h6-9H,10H2,1-5H3
• InChI Key： QQZJNFNGSBDQPW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC(C)=CC=4C)C(C)=CN32)N(C)C(N1CC(=O)OC)=O

Computed Properties

• Exact Mass: 395.15935417g/mol
• Monoisotopic Mass: 395.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Methyl 2-8-(2,4-Dimethylphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate: A Comprehensive Overview

The compound methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 878727-41-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of imidazo[1,2-g]purines, which are known for their structural similarity to purine nucleosides and their potential as antiviral or anticancer agents. The molecule's structure is characterized by a purine-like core with substituted methyl groups and a phenyl ring at specific positions.

Recent studies have highlighted the importance of imidazo[1,2-g]purines in drug discovery. Researchers have focused on modifying the substituents on the purine core to enhance bioavailability and target specificity. For instance, the methyl group substitution at position 3 of the purine ring in this compound has been shown to improve its stability and solubility compared to its non-substituted counterparts. Additionally, the phenyl ring substitution at position 8 introduces hydrophobicity into the molecule, which can enhance its binding affinity to certain protein targets.

The synthesis of methyl 2-8-(2,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-Ylacetate involves a multi-step process that typically begins with the preparation of a suitable purine derivative. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions are often employed to optimize yield and purity. The inclusion of methyl groups at positions 1 and 7 further stabilizes the molecule by reducing steric hindrance and enhancing its overall chemical stability.

From a biological standpoint,methyl 2-8-(2,4-dimethylphenyl)-1